Cas no 67828-69-7 (methyl 5-chloro-4-hydroxysalicylate)
67828-69-7 structure
Product Name:methyl 5-chloro-4-hydroxysalicylate
CAS No:67828-69-7
MF:C8H7ClO4
MW:202.59178185463
CID:967249
PubChem ID:105751
Update Time:2025-04-19
methyl 5-chloro-4-hydroxysalicylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-chloro-4-hydroxysalicylate
- methyl 5-chloro-2,4-dihydroxybenzoate
- Benzoic acid, 5-chloro-2,4-dihydroxy-, methyl ester
- Methyl 3-chloro-4,6-dihydroxybenzoate
- SCHEMBL2726967
- FWVVYIBOMRGUOT-UHFFFAOYSA-N
- 4G8L696HKZ
- 5-chloro-2,4-dihydroxybenzoic acid methyl ester
- EINECS 267-287-4
- AKOS002392983
- NS00036214
- DTXSID2070681
- 67828-69-7
- Methyl 2,4-dihydroxy-5-chlorobenzoate
- UNII-4G8L696HKZ
- DB-308360
-
- Inchi: 1S/C8H7ClO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
- InChI Key: FWVVYIBOMRGUOT-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C(=O)OC)C=1)O)O
Computed Properties
- Exact Mass: 202.00331
- Monoisotopic Mass: 202.0032864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
methyl 5-chloro-4-hydroxysalicylate Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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